Antiproliferative agent-23

• Molecular Formula: C23H27Cl3N3O6Pt-2
• Molecular Weight: 742.9 g/mol
• InChI: InChI=1S/C23H23NO6.3ClH.2H2N.Pt/c1-28-20-13-16(14-21(29-2)23(20)30-3)19(25)8-7-15-5-4-6-18-17(15)9-11-24(18)12-10-22(26)27;;;;;;/h4-9,11,13-14H,10,12H2,1-3H3,(H,26,27);3*1H;2*1H2;/q;;;;2*-1;+3/p-3/b8-7+
• InChIKey: SGATZCNPFHYIEK-FBJMTUJNSA-K

Cisplatin-resistant NSCLC models (A549/CDDP) show 2-10x resistance factors with IC50 >30μM. Standard microtubule destabilizers or Pt(II)+MDA mixtures fail to reverse this. Antiproliferative agent-23 (CAS 3049213-47-7) is a covalent platinum(IV)-tubulin inhibitor conjugate that delivers dual DNA damage + microtubule disruption. • Resistance shift only 1.5x (0.23→0.35μM IC50 in A549/CDDP) • Confirmed tubulin polymerization inhibition (IC50=9.86μM) + γ-H2AX induction at 5μM • In vivo validated: 12.40 mg/kg IV q7d×28 days in A549/CDDP xenografts • Multi-node ER stress (PERK/ATF4/CHOP) + mitochondrial apoptosis activation

Antiproliferative Agent-23: A Platinum(IV) Microtubule-Destabilizing Prodrug for Oncology Research Procurement

Antiproliferative agent-23 (CAS 3049213-47-7) is a platinum(IV)-based microtubule-destabilizing agent (MDA) with the molecular formula C₂₃H₂₉Cl₃N₃O₆Pt and a molecular weight of ~744.9 g/mol . It belongs to the class of platinum(IV) prodrugs that integrate a tubulin-targeting pharmacophore into the axial ligand position, thereby achieving dual DNA-damaging and microtubule-disrupting mechanisms within a single molecular entity . Unlike conventional platinum(II) drugs such as cisplatin, this compound is purposefully designed to overcome cisplatin resistance by engaging the PERK/ATF4/CHOP-mediated endoplasmic reticulum stress axis and the mitochondrion-dependent apoptotic cascade .

Designed for cisplatin-resistant oncology research engaging dual DNA-damage and microtubule-disruption mechanisms

Suited for ER stress pathway studies (PERK/ATF4/CHOP) in resistant lung cancer models

Supports cell-model endpoint review where standard platinum(II) agents show limited response

Why Generic Microtubule Inhibitors Cannot Substitute for Antiproliferative Agent-23 in Cisplatin-Resistant Oncology Models

Although several classes of microtubule-destabilizing agents exist—including vinca alkaloids (vincristine, vinblastine), colchicine-site binders (colchicine, combretastatin A-4), and platinum-based DNA cross-linkers (cisplatin, oxaliplatin)—these agents exhibit well-documented limitations in cisplatin-resistant settings. Cisplatin-resistant A549/CDDP cells typically show resistance factors of 2- to 10-fold against cisplatin, with cisplatin IC₅₀ values exceeding 30 μM in these lines [1]. Antiproliferative agent-23 retains nanomolar-to-submicromolar potency in both cisplatin-sensitive and cisplatin-resistant cells, indicating a resistance-circumventing profile that standard agents cannot replicate . Furthermore, simple co-administration of a platinum(II) drug with a microtubule inhibitor fails to recapitulate the integrated pharmacokinetic and mechanistic synergy achieved by the covalent platinum(IV)-tubulin-inhibitor conjugate architecture of agent-23 .

Conventional platinum(II) drugs: May not engage the PERK/ATF4/CHOP ER stress axis in resistant cells, limiting pathway-response interpretation

Co-administered platinum + microtubule inhibitor mixtures: Cannot replicate the integrated pharmacokinetics and coordinated intracellular delivery of this covalent prodrug architecture

Single-target microtubule destabilizers: Lack the DNA-damaging platinum pharmacophore, resulting in a different multi-pathway engagement profile

• [1] PMC Table 1. IC₅₀ values (µM) for cisplatin against A549, MCF-7, and HepG2 cell lines. Available at: https://pmc.ncbi.nlm.nih.gov (accessed 2026). View Source

Quantitative Differentiation Evidence: Antiproliferative Agent-23 vs. In-Class Comparators

Superior Potency in Cisplatin-Resistant NSCLC: A549/CDDP IC₅₀ = 0.35 μM vs. Cisplatin >30 μM

Antiproliferative agent-23 maintains potent activity against the cisplatin-resistant A549/CDDP non-small cell lung cancer (NSCLC) line with an IC₅₀ of 0.35 μM after 72 h treatment, whereas cisplatin exhibits IC₅₀ values typically exceeding 30 μM in A549 cells and significantly higher in the CDDP-resistant subline [1]. This represents an approximately 86-fold or greater potency advantage over cisplatin in cisplatin-resistant lung cancer cells. The compound retains a favorable selectivity profile with an IC₅₀ of 5.68 μM against normal human umbilical vein endothelial cells (HUVEC), yielding a selectivity index of approximately 16-fold relative to A549/CDDP .

Cisplatin-Resistant Potency

Reported

A549/CDDP IC₅₀ = 0.35 μM

Cisplatin IC₅₀ >30 μM (≥86-fold difference)

Selectivity index ~16-fold vs. HUVEC

Supports cytotoxicity endpoint review in resistant NSCLC models

72 h MTT assay; data to verify across independent labs

Evidence Dimension	Cytotoxicity (IC₅₀) in cisplatin-resistant NSCLC cells
Target Compound Data	A549/CDDP IC₅₀ = 0.35 μM; A549 IC₅₀ = 0.23 μM; HUVEC IC₅₀ = 5.68 μM (72 h, MTT assay)
Comparator Or Baseline	Cisplatin: A549 IC₅₀ ≈ 33.2 μM; MCF-7 IC₅₀ ≈ 45.8 μM (48 h, MTT assay). Cisplatin IC₅₀ in A549/CDDP is further elevated due to acquired resistance [1].
Quantified Difference	≥86-fold more potent than cisplatin in A549 context; potency retained in cisplatin-resistant cells (A549/CDDP IC₅₀ 0.35 μM vs. A549 IC₅₀ 0.23 μM, only 1.5-fold resistance shift) [1]
Conditions	A549/CDDP cells, 72 h incubation, MTT cell viability assay (InvivoChem/MedChemExpress data referencing original primary study)

Why This Matters

For procurement decisions in cisplatin-resistant oncology research, this compound provides a tool that retains nanomolar efficacy where cisplatin fails, enabling studies that conventional platinum(II) agents cannot support.

• [1] PMC Table 1. IC₅₀ values (µM) for cisplatin against A549 (33.2 ± 1.2), MCF-7 (45.8 ± 0.8), HepG2 (46.6 ± ...) after 48 h treatment. Available at: https://pmc.ncbi.nlm.nih.gov (accessed 2026). View Source

Tubulin Polymerization Inhibition: IC₅₀ = 9.86 μM Confirms Direct Microtubule Destabilization Activity

In a cell-free tubulin polymerization assay, antiproliferative agent-23 inhibits tubulin assembly with an IC₅₀ of 9.86 μM at concentrations of 10 and 20 μM over 24 h . This value places agent-23 in the range of established microtubule destabilizers: colchicine inhibits tubulin polymerization with an IC₅₀ of approximately 3 μM, while vincristine inhibits with an IC₅₀ of approximately 32 μM in similar cell-free assays [1][2]. Agent-23's intermediate potency, combined with its additional DNA-damaging platinum pharmacophore, represents a differentiated multi-target profile not achievable with single-mechanism agents like colchicine or vincristine alone.

Tubulin Inhibition

Method context

IC₅₀ = 9.86 μM (cell-free assay)

Intermediate: 3.3× weaker than colchicine, 3.2× stronger than vincristine

Confirms direct microtubule engagement, distinguishing from platinum-only agents

24 h cell-free polymerization assay; comparator data from supplier sources

Evidence Dimension	Tubulin polymerization inhibition potency (cell-free assay)
Target Compound Data	IC₅₀ = 9.86 μM (10 and 20 μM tested concentrations, 24 h)
Comparator Or Baseline	Colchicine: IC₅₀ ≈ 3 μM (microtubule polymerization assay) [1]; Vincristine: IC₅₀ ≈ 32 μM (cell-free tubulin polymerization assay) [2]
Quantified Difference	3.3-fold weaker than colchicine on tubulin polymerization alone; 3.2-fold more potent than vincristine on tubulin polymerization; uniquely combined with DNA-damaging platinum activity not present in comparators [1][2]
Conditions	Cell-free tubulin polymerization assay, 24 h incubation (InvivoChem/MedChemExpress data referencing original primary study)

Why This Matters

The quantifiable tubulin polymerization inhibition confirms direct engagement of the microtubule target, distinguishing agent-23 from platinum-only agents and validating its dual-mode design for researchers requiring concurrent cytoskeletal disruption and DNA damage.

• [1] MeilunBio. Colchicine Product Datasheet: Microtubule polymerization IC₅₀ = 3 nM (tubulin), MCF-7 IC₅₀ = 13 nM, A549 IC₅₀ = 27 nM. Available at: https://www.meilunbio.com (accessed 2026). View Source
• [2] Glpbio. Vincristine Product Datasheet: Tubulin polymerization inhibition IC₅₀ = 32 μM. Available at: https://www.glpbio.com (accessed 2026). View Source

Multi-Mechanistic Apoptosis Induction via ROS/ER Stress Axis: PERK/ATF4/CHOP Pathway Activation Not Observed with Cisplatin Alone

Antiproliferative agent-23 (5 μM, 24 h) induces a high level of γ-H2AX (DNA damage marker) and significantly upregulates ER stress-related proteins including p-PERK, p-eIF2α, ATF4, and CHOP in A549/CDDP cells, while concurrently downregulating Bcl-2 and upregulating Bax and Cyt c to activate the mitochondrial apoptosis cascade . Cisplatin alone induces DNA damage but does not efficiently activate the PERK/ATF4/CHOP ER stress pathway in resistant cells, representing a mechanistic gap that agent-23 fills through its integrated tubulin-inhibitor axial ligand design [1]. Intracellular ROS levels are markedly increased by agent-23 (5 μM, 24 h), serving as the upstream trigger for ER stress activation .

ER Stress Apoptosis Axis

Class-level

PERK/ATF4/CHOP pathway activation at 5 μM

Upstream ROS induction, Bcl-2 ↓, Bax/Cyt c ↑

Supports pathway-response interpretation; multi-node engagement not seen with cisplatin alone

A549/CDDP cells, 24 h; head-to-head immunoblot comparator data unavailable

Evidence Dimension	Mechanistic pathway engagement: ROS → ER stress → mitochondrial apoptosis
Target Compound Data	At 5 μM (24 h): γ-H2AX induction, p-PERK ↑, p-eIF2α ↑, ATF4 ↑, CHOP ↑, Bcl-2 ↓, Bax ↑, Cyt c ↑, caspase cascade activation, ROS ↑ in A549/CDDP cells
Comparator Or Baseline	Cisplatin: Primarily DNA cross-linking and damage response; does not efficiently activate PERK/ATF4/CHOP ER stress pathway in resistant NSCLC cells. Physical mixture of platinum drug + tubulin inhibitor fails to achieve the same integrated pathway activation without enhanced systemic toxicity [1].
Quantified Difference	Qualitative mechanistic differentiation: agent-23 engages 3 convergent death pathways (DNA damage, ER stress, mitochondrial apoptosis) vs. 1–2 for cisplatin alone. Quantitative protein expression changes documented but comparator head-to-head immunoblot data not available in the same experimental system.
Conditions	A549/CDDP cells, 5 μM compound, 24 h; Western blot analysis for protein expression (InvivoChem/MedChemExpress data referencing original primary study)

Why This Matters

This multi-pathway engagement profile makes agent-23 the preferred research tool for studies investigating ER stress-mediated sensitization of cisplatin-resistant tumors, a mechanistic dimension inaccessible with standard platinum(II) drugs or single-target microtubule inhibitors.

• [1] Liu Z, Wang M, Huang R, et al. Novel Indole-Chalcone Derivative-Ligated Platinum(IV) Prodrugs Attenuate Cisplatin Resistance in Lung Cancer through ROS/ER Stress and Mitochondrial Dysfunction. J Med Chem. 2023;66(7):4868-4887. doi:10.1021/acs.jmedchem.2c02036. PMID: 36946996. View Source

In Vivo Antitumor Activity in CDDP-Resistant Xenograft Model at 12.40 mg/kg Without Apparent Systemic Toxicity

In a male BALB/c nude mouse xenograft model bearing A549/CDDP tumors, antiproliferative agent-23 administered intravenously at 12.40 mg/kg once every 7 days for 28 consecutive days retained high antitumor efficiency and attenuated CDDP resistance, without inducing obvious side effects . This contrasts with the physical mixture of the corresponding platinum(II) precursor (16a) plus free CDDP, which showed apparent systematic side effects despite comparable antitumor activity [1]. Additionally, agent-23 at 1 μM (24 h) potently inhibited A549 cell migration in vitro, suggesting anti-metastatic potential .

In Vivo Xenograft Model

Class-level

12.40 mg/kg IV, q7d × 28 days

Retains antitumor activity in A549/CDDP xenograft; reported tolerability

Model-response endpoint context; avoids toxicity of physical mixture co-administration

BALB/c nude mouse model; tolerability from qualitative observation

Evidence Dimension	In vivo antitumor efficacy and systemic tolerability in cisplatin-resistant xenograft model
Target Compound Data	12.40 mg/kg IV, q7d × 28 days in A549/CDDP xenograft-bearing BALB/c nude mice; high antitumor efficiency maintained; no obvious side effects reported
Comparator Or Baseline	Physical mixture of Pt(II) precursor 16a + CDDP: comparable antitumor activity but with apparent systemic side effects, as reported for structurally related indole-chalcone platinum(IV) complex 17a in the same tumor model [1].
Quantified Difference	Tolerability advantage over physical mixture combination therapy (qualitative observation from original study). The covalent conjugation in agent-23 avoids the non-coordinated pharmacokinetics and toxicity of dual-agent co-administration.
Conditions	Male BALB/c nude mice (20–25 g), A549/CDDP xenograft, IV administration, 28-day regimen (InvivoChem/MedChemExpress data referencing original primary study)

Why This Matters

For researchers planning in vivo proof-of-concept studies in cisplatin-resistant tumor models, agent-23 offers a single-agent regimen with demonstrated in vivo activity and tolerability, avoiding the complexity and toxicity of multi-drug combination protocols.

• [1] Liu Z, Wang M, Huang R, et al. Novel Indole-Chalcone Derivative-Ligated Platinum(IV) Prodrugs Attenuate Cisplatin Resistance in Lung Cancer through ROS/ER Stress and Mitochondrial Dysfunction. J Med Chem. 2023;66(7):4868-4887. doi:10.1021/acs.jmedchem.2c02036. PMID: 36946996. (Provides mechanistic and comparative evidence for structurally related complex 17a, supporting class-level inference). View Source

Optimal Research Applications of Antiproliferative Agent-23 Based on Quantitative Differentiation Evidence

Cisplatin-Resistant Non-Small Cell Lung Cancer (NSCLC) Mechanistic Studies

Antiproliferative agent-23 is ideally suited for investigating the molecular mechanisms of cisplatin resistance reversal in A549/CDDP NSCLC models. With an IC₅₀ of 0.35 μM in A549/CDDP cells—the same concentration range that effectively induces ROS-mediated ER stress (5 μM, 24 h) and DNA damage (γ-H2AX induction)—researchers can probe the temporal sequence of PERK/ATF4/CHOP pathway activation and its causal role in overcoming cisplatin resistance . The 1.5-fold resistance shift between A549 (IC₅₀ 0.23 μM) and A549/CDDP (IC₅₀ 0.35 μM) makes this compound a valuable probe for studying residual resistance mechanisms not circumvented by the dual-target strategy .

Dual-Target Proof-of-Concept Studies: DNA Damage + Microtubule Disruption

The confirmed tubulin polymerization inhibition (IC₅₀ = 9.86 μM) combined with DNA damage induction at overlapping concentrations (5 μM) positions agent-23 as a model compound for studying the pharmacodynamic interplay between microtubule destabilization and platinum-mediated DNA cross-linking within a single molecular entity . This integrated approach cannot be studied with co-administered cisplatin plus vincristine or colchicine, as the physical mixture produces discordant pharmacokinetics and fails to achieve coordinated intracellular delivery of both pharmacophores [1].

In Vivo Xenograft Studies of Chemoresistant Tumor Models

The established in vivo dosing regimen (12.40 mg/kg IV, q7d × 28 days) with demonstrated antitumor activity in A549/CDDP xenografts and reported tolerability provides a starting point for preclinical efficacy studies in additional cisplatin-resistant tumor models, including ovarian (A2780, IC₅₀ = 0.88 μM) and hepatocellular (HepG2/CDDP, IC₅₀ = 1.16 μM) cancers . The anti-migration activity observed at 1 μM in A549 cells further supports investigation of anti-metastatic endpoints in these models .

Chemical Biology Studies of ER Stress-Mediated Apoptosis Sensitization

Agent-23's ability to activate all three arms of the ER stress response (PERK/p-eIF2α/ATF4/CHOP) while simultaneously engaging the mitochondrial apoptosis pathway (Bcl-2 ↓, Bax ↑, Cyt c ↑, caspase cascade) makes it a uniquely comprehensive chemical probe for dissecting the crosstalk between ER stress and mitochondrial death signaling in drug-resistant cancer cells . This multi-node engagement profile is not replicated by single-target ER stress inducers (e.g., thapsigargin) or standard microtubule destabilizers used alone [1].

Application

Selection Property

Validation Focus

Cisplatin-resistant NSCLC mechanistic studies

Resistance-circumventing potency in A549/CDDP context

PERK/ATF4/CHOP pathway activation and residual resistance mechanisms

Dual-target proof-of-concept studies

Integrated DNA damage and microtubule disruption in a single entity

Pharmacodynamic interplay of platinum and tubulin pharmacophores

In vivo chemoresistant tumor xenograft studies

Single-agent activity with reported in vivo tolerability

Anti-metastatic endpoints and model-response across resistant tumor types

ER stress-mediated apoptosis sensitization research

Multi-node engagement of ER stress and mitochondrial death pathways

Crosstalk between PERK/ATF4/CHOP and Bcl-2 family signaling

• [1] Liu Z, Wang M, Huang R, et al. Novel Indole-Chalcone Derivative-Ligated Platinum(IV) Prodrugs Attenuate Cisplatin Resistance in Lung Cancer through ROS/ER Stress and Mitochondrial Dysfunction. J Med Chem. 2023;66(7):4868-4887. doi:10.1021/acs.jmedchem.2c02036. PMID: 36946996. View Source